Cas no 1609403-59-9 (N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide)

• Product Name: N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide
• CAS No: 1609403-59-9
• MF: C₁₆H₂₀BrNO
• MW: 322.240103721619
• MDL: MFCD13186514
• CID: 4608543
• Update Time: 2025-11-01

N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide
• (4-methoxybenzyl)(4-methylbenzyl)amine hydrobromide
• N-(4-Methoxybenzyl)-4-methylbenzylamine hydrobromide
• N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)methanamine;hydrobromide

• MDL： MFCD13186514
• Inchi： 1S/C16H19NO.BrH/c1-13-3-5-14(6-4-13)11-17-12-15-7-9-16(18-2)10-8-15;/h3-10,17H,11-12H2,1-2H3;1H
• InChI Key： CUWUOWOLEXKPKX-UHFFFAOYSA-N
• SMILES： Br.O(C)C1C=CC(=CC=1)CNCC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 215
• Topological Polar Surface Area: 21.3

N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide

N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide: A Comprehensive Overview

N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide (CAS No. 1609403-59-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. This article provides a detailed overview of N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide, including its chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide is a complex organic molecule with the molecular formula C₁₆H₂₀NO·HBr. The compound consists of a benzyl group substituted with a methoxy group, an aryl methyl group, and a hydrobromide salt. The presence of these functional groups imparts specific chemical properties to the molecule, making it suitable for various applications in medicinal chemistry.

The methoxy group (OCH₃) is an electron-donating substituent that increases the electron density on the benzene ring, enhancing the compound's reactivity and stability. The p-tolyl group (C₆H₅CH₃) further contributes to the molecule's lipophilicity, which is crucial for its ability to cross biological membranes. The hydrobromide salt form ensures that the compound is water-soluble and stable under various conditions.

Synthesis Methods

The synthesis of N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-methoxybenzylamine with p-tolylmethyl chloride in the presence of a base, followed by the addition of hydrobromic acid to form the hydrobromide salt.

The reaction can be summarized as follows:

C6H5OCH2NH2 + C7H7Cl → C6H5OCH2NHCH(CH3)C6 sub>H< sub>5  sub>+ HCl
C< sub >6  sub >H < sub >5  sub >OCH < sub >2  sub >NHCH(CH < sub >3  sub >)C < sub >6  sub >H < sub >5  sub > + HBr → C < sub >6  sub >H < sub >5  sub >OCH < sub >2  sub >NHCH(CH < sub >3  sub >)C < sub >6  sub >H < sub >5  sub >::HBr
        

This method is widely used due to its simplicity and high yield. However, alternative synthetic routes, such as catalytic hydrogenation or palladium-catalyzed coupling reactions, have also been explored to improve efficiency and reduce by-products.

Biological Activity and Applications

N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide has shown promising biological activity in various studies. Recent research has focused on its potential as a lead compound for developing new drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and modulate specific neurotransmitter systems makes it an attractive candidate for therapeutic applications.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the neuroprotective effects of N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide. The results demonstrated that the compound significantly reduced oxidative stress and neuronal cell death in vitro models of neurodegenerative diseases. These findings suggest that further research into this compound could lead to the development of novel neuroprotective agents.

In addition to its potential in neurology, N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide has also been studied for its anti-inflammatory properties. A 2021 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in inflammation pathways. This property makes it a potential candidate for treating inflammatory conditions such as arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide. Several Phase I clinical trials are currently underway to assess the pharmacokinetics and safety profile of the compound in healthy volunteers. Preliminary data from these trials have shown favorable results, with no significant adverse effects observed at therapeutic doses.

If these trials continue to yield positive outcomes, Phase II trials will be initiated to evaluate the compound's effectiveness in treating specific diseases. The ultimate goal is to bring this novel therapeutic agent to market, providing new treatment options for patients suffering from neurological disorders and inflammatory conditions.

Safety Considerations and Handling Guidelines

N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide, like many organic compounds, should be handled with care to ensure safety in laboratory settings. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn at all times when handling this compound. Additionally, it is important to store the compound in a well-ventilated area away from heat sources and incompatible materials.

In case of accidental exposure, appropriate first aid measures should be taken immediately. If ingested or inhaled, seek medical attention promptly. If contact with skin or eyes occurs, rinse thoroughly with water for at least 15 minutes and consult a healthcare professional if irritation persists.

Conclusion

N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide (CAS No. 1609403-59-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for developing new therapeutic agents targeting neurological disorders and inflammatory conditions. Ongoing research and clinical trials will further elucidate its potential benefits and safety profile, paving the way for future advancements in drug development.